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Compound of Interest

Compound Name: N-Benzoylanthranilate

Cat. No.: B1266099 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for researchers,

scientists, and drug development professionals handling N-Benzoylanthranilate. The following

procedures are based on available safety data for the compound and related chemical

structures.

Chemical Identifier:

Name: N-Benzoylanthranilate

CAS Number: 579-93-1[1]

Molecular Formula: C₁₄H₁₀NO₃⁻[1]

Molecular Weight: 240.23 g/mol [1]

Hazard Identification and Personal Protective Equipment
(PPE)
N-Benzoylanthranilate is classified as an irritant and may cause allergic skin reactions.[2] It is

crucial to use appropriate personal protective equipment to minimize exposure.

Summary of Required Personal Protective Equipment
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PPE Category Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, which

can cause irritation and allergic

reactions.[2]

Body Protection
A laboratory coat or chemical-

resistant apron.

Protects against incidental skin

contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

dust or aerosols are

generated.

Prevents respiratory irritation.

[2]

Experimental Protocols: Safe Handling and Emergency
Procedures
Adherence to standardized laboratory procedures is paramount when working with N-
Benzoylanthranilate to ensure personnel safety and experimental integrity.

Standard Operating Procedure for Handling N-Benzoylanthranilate

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Assemble all necessary equipment and reagents before handling the compound.

Don the appropriate PPE as specified in the table above.

Locate the nearest safety shower and eyewash station.

Handling:
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Avoid direct contact with the skin, eyes, and clothing.

Minimize the creation of dust or aerosols.

Keep containers tightly closed when not in use.

Spill Cleanup:

In case of a spill, evacuate non-essential personnel from the immediate area.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).[3][4]

Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.[5][6]

Clean the spill area with soap and water.[5]

For large spills, contact your institution's Environmental Health and Safety (EHS)

department.

First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air. If

breathing is difficult, seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin with soap and plenty of

water.[2] If skin irritation or a rash occurs, get

medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.
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Disposal Plan
Proper disposal of N-Benzoylanthranilate and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol

Waste Type Disposal Procedure

Unused N-Benzoylanthranilate

Dispose of as hazardous chemical waste. The

container must be clearly labeled with the

chemical name and associated hazards. Do not

mix with other waste streams unless

compatibility is confirmed.[7]

Contaminated Labware (e.g., gloves, wipes)
Place in a sealed, labeled container for

hazardous waste disposal.

Empty Containers

Handle uncleaned containers as you would the

product itself. Follow institutional guidelines for

the disposal of empty chemical containers.

Visual Workflow for Safe Handling of N-
Benzoylanthranilate
The following diagram outlines the key decision points and procedural flow for safely handling

N-Benzoylanthranilate from preparation to disposal.
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Caption: Workflow for the safe handling of N-Benzoylanthranilate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

